2-Azabicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 3-oxo-, 1,1-dimethylethyl ester

• IUPAC Name: tert-butyl 3-oxo-2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate
• InChI: InChI=1S/C11H15NO3/c1-11(2,3)15-10(14)12-8-5-4-7(6-8)9(12)13/h4-5,7-8H,6H2,1-3H3
• InChI Key: NQIZWJGHIYDHRL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CC(C1=O)C=C2
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol

Description

2-Azabicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 3-oxo-, 1,1-dimethylethyl ester, or 2-Azabicycloheptene-2-carboxylic acid, 3-oxo-, 1,1-dimethylethyl ester, is a heterocyclic compound with a bicyclic structure. It is a derivative of azabicycloheptene, a cyclic organic compound with seven carbon atoms and two nitrogen atoms in a ring. 2-Azabicycloheptene-2-carboxylic acid, 3-oxo-, 1,1-dimethylethyl ester has been studied for its potential applications in synthetic organic chemistry, materials science, and pharmacology.

Scientific Research Applications

2-Azabicycloheptene-2-carboxylic acid, 3-oxo-, 1,1-dimethylethyl ester has been studied for its potential applications in synthetic organic chemistry, materials science, and pharmacology. In synthetic organic chemistry, this compound can be used as a building block for the synthesis of other compounds, such as heterocyclic compounds. In materials science, it can be used as a precursor for the synthesis of polymers and other materials. In pharmacology, it can be used as a starting point for the synthesis of drugs and other pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Azabicycloheptene-2-carboxylic acid, 3-oxo-, 1,1-dimethylethyl ester is not well understood. However, it is believed that the compound acts as an electrophile, meaning that it can react with nucleophiles such as amines to form covalent bonds. This reaction is believed to be the basis for the compound’s potential applications in synthetic organic chemistry, materials science, and pharmacology.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Azabicycloheptene-2-carboxylic acid, 3-oxo-, 1,1-dimethylethyl ester have not been extensively studied. However, some research has suggested that the compound may have anti-inflammatory, anti-oxidant, and anti-microbial properties. In addition, the compound has been shown to reduce the growth of certain cancer cells in vitro.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Azabicycloheptene-2-carboxylic acid, 3-oxo-, 1,1-dimethylethyl ester in laboratory experiments include its relatively low cost and its ability to react with a wide range of nucleophiles. However, there are some limitations to using this compound in lab experiments. For example, the compound is not very soluble in water, and it is not very stable in the presence of light or heat.

Future Directions

Future research on 2-Azabicycloheptene-2-carboxylic acid, 3-oxo-, 1,1-dimethylethyl ester could focus on further elucidating its mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted to explore the potential applications of this compound in synthetic organic chemistry, materials science, and pharmacology. Finally, further research could be conducted to explore the potential for the compound to be used in medicinal applications.

Synthesis routes and methods

Procedure details